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Compound of Interest

Compound Name: GSK8814

Cat. No.: B15571154 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical reagents is a critical aspect of laboratory safety and environmental stewardship. This

document provides essential safety and logistical information for the proper handling and

disposal of GSK8814, a potent and selective ATAD2 bromodomain inhibitor. In the absence of

a specific Safety Data Sheet (SDS) with explicit disposal instructions, the following procedures

are based on established best practices for the management of hazardous chemical waste in a

laboratory setting.

Key Chemical Properties and Safety Considerations
A thorough understanding of the physicochemical properties of GSK8814 is fundamental to its

safe handling and disposal. The table below summarizes key data for this compound.
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Property Data

Chemical Name

8-(((3R,4R,5S)-3-((4,4-

difluorocyclohexyl)methoxy)-5-methoxypiperidin-

4-yl)amino)-3-methyl-5-(5-methylpyridin-3-

yl)-1,7-naphthyridin-2(1H)-one

CAS Number 1997369-78-4[1]

Molecular Formula C28H35F2N5O3[1]

Molecular Weight 527.62 g/mol [1]

Appearance Solid powder[1]

Storage
Short term (days to weeks) at 0 - 4°C; long term

(months to years) at -20°C[1]

Given that GSK8814 is a biologically active small molecule inhibitor, it should be handled with

care, assuming it may have toxicological properties that are not yet fully characterized.

Standard laboratory personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves, should be worn at all times when handling this compound.

Step-by-Step Disposal Procedure
The proper disposal of GSK8814, as with other chemical waste, should follow a systematic

process to minimize risk to personnel and the environment. The following workflow outlines the

critical steps for researchers.

Experimental Protocols for Safe Disposal
While specific experimental protocols for the disposal of GSK8814 are not available, the

following general best practices for handling chemical waste in a laboratory setting are

applicable.

1. Waste Segregation:

Solid Waste: Unused or expired GSK8814 powder, as well as contaminated materials such

as gloves, weigh boats, and pipette tips, should be collected in a designated, sealed
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container for solid chemical waste.

Liquid Waste: Solutions containing GSK8814 should not be poured down the drain. They

must be collected in a labeled, sealed container for liquid chemical waste. If dissolved in a

solvent such as DMSO, the waste stream should be handled as both chemically and

biologically hazardous.

2. Containerization and Labeling:

Use containers that are in good condition, compatible with the chemical waste, and can be

securely closed.

All waste containers must be clearly labeled as "Hazardous Waste". The label should also

include the full chemical name ("GSK8814"), the approximate concentration and quantity of

the waste, and the date accumulation started.

3. Storage:

Waste containers should be stored in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from general laboratory traffic.

Ensure that incompatible waste types are segregated to prevent accidental reactions.

4. Final Disposal:

The ultimate disposal of chemical waste such as GSK8814 must be coordinated through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal contractor.

It is imperative to consult and follow your institution's specific waste disposal guidelines and

to contact EHS professionals for guidance tailored to your location and facilities.

GSK8814 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

GSK8814.
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Start: Handling GSK8814

Identify Form of Waste

Solid Waste Management Liquid Waste Management

Labeling and Storage

Final Disposal

GSK8814 Material

Solid Waste?
(e.g., powder, contaminated labware)

Collect in a designated,
sealed solid waste container

Yes

Collect in a designated,
sealed liquid waste container

No (Liquid)

Label as 'Hazardous Waste'
with chemical name and details

Store in a secure, designated
hazardous waste area

Contact Institutional EHS for Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of GSK8814.
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By adhering to these general but crucial safety and logistical procedures, laboratory

professionals can ensure the safe and compliant disposal of GSK8814, thereby protecting

themselves, their colleagues, and the environment. Always prioritize consulting your

institution's specific EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

